N,N-Didesmethyldoxylamine-d5
Description
N,N-Didesmethyldoxylamine-d5 (Molecular Formula: C₁₅H₁₃D₅N₂O) is a deuterium-labeled analog of doxylamine, a first-generation antihistamine. This compound is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to quantify doxylamine and its metabolites in pharmacokinetic and toxicological studies. The deuterium atoms (D₅) replace five hydrogen atoms at specific positions, minimizing isotopic interference and enhancing analytical precision . Unlike its parent compound, this compound lacks two methyl groups (demethylation), altering its metabolic stability and retention properties .
Properties
Molecular Formula |
C₁₅H₁₃D₅N₂O |
|---|---|
Molecular Weight |
247.35 |
Synonyms |
2-[1-Phenyl-1-(2-pyridinyl)ethoxy]ethanamine-d5; Didemethyldoxylamine-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Challenges
Sensitivity in Detection : The absence of methyl groups in this compound reduces its retention time in reversed-phase chromatography compared to Desmethyl Doxylamine-d5, necessitating method optimization .
Synthetic Complexity : Introducing deuterium at specific positions (e.g., aromatic vs. aliphatic) requires specialized synthetic routes, as seen in Medrylamine-d5 Hydrochloride’s methoxy-substituted deuterated benzene ring .
Regulatory Considerations : Unlike N-Nitrosodibenzylamine-d4 (a nitrosamine with documented hazards), this compound lacks classified health risks, though precautionary measures for handling deuterated compounds (e.g., avoiding inhalation) are recommended .
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